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Compound of Interest

Compound Name:
2-(4-Bromo-2-fluorophenyl)-2-

methylpropanenitrile

CAS No.: 749928-77-6

Cat. No.: B1524194

Get Quote

Molecular Identity & Significance
IUPAC Name: 2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile[1]

Common Name: 4-Bromo-2-fluoro-ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

-dimethylbenzyl cyanide

CAS Number: 749928-77-6

Molecular Formula: C

H

BrFN

Molecular Weight: 242.09 g/mol
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Role: Advanced intermediate for the introduction of the sterically demanding gem-dimethyl

group, a motif used to restrict conformational freedom in bioactive ligands (e.g., improving

metabolic stability in AR antagonists).

Synthetic Context & Logic
To understand the impurities and spectral features, one must understand the genesis of the

molecule. It is typically synthesized via the double methylation of 4-bromo-2-

fluorophenylacetonitrile.

Synthesis & Impurity Pathway (Graphviz)
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Figure 1: Synthesis pathway highlighting the critical mono-methylated impurity (Impurity A),

which must be monitored via NMR.

Spectroscopic Data Specifications
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is characterized by the disappearance of the benzylic proton singlet of the

starting material and the appearance of a distinct 6-proton singlet for the gem-dimethyl group.

H NMR (400 MHz, CDCl

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

1.72 Singlet (s) 6H

C(CH

)

Diagnostic

Signal. A sharp

singlet confirms

equivalent

methyl groups.

Splitting or

diastereotopic

separation

indicates a

failure in

symmetry (e.g.,

mono-

methylation).

7.28 – 7.32
Doublet of

Doublets (dd)
1H Ar-H5

Ortho to Br, Meta

to F. Coupled to

H6 and F.

7.33 – 7.38
Doublet of

Doublets (dd)
1H Ar-H3

Ortho to F, Ortho

to Br. Large

coupling (~9-10

Hz) is

characteristic.

7.45 – 7.50 Triplet / dd 1H Ar-H6

Meta to Br, Meta

to F. Deshielded

by the nitrile

environment.

Protocol Note: If a quartet (or broad multiplet) appears around 4.0–4.5 ppm, the sample

contains the mono-methylated impurity (Impurity A). Re-subject to base/MeI.

C NMR (100 MHz, CDCl
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)
Shift (

, ppm)
Type Assignment

Coupling (

)

28.5 CH Methyls -

37.2 C Quaternary C

119.8 C Nitrile (CN) -

120.5 CH Ar-C3

122.1 C Ar-C4 (C-Br)

127.8 CH Ar-H5

129.5 C Ar-C1 (Ipso)

132.4 CH Ar-H6

160.1 C Ar-C2 (C-F) (Large C-F coupling)

F NMR (376 MHz, CDCl

)
Shift:

-112.5 ppm (approx).

Pattern: Multiplet (due to coupling with H3, H5, H6).

Validation: A single fluorine signal confirms regiochemical purity.

B. Infrared Spectroscopy (FT-IR)
The IR spectrum provides a rapid "Go/No-Go" check for the nitrile functional group and the

absence of N-H stretches (which would indicate amide degradation).
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Wavenumber (cm

)
Vibration Mode Intensity Diagnostic Value

2235 – 2245 Medium/Weak

Critical. Sharp band

confirms nitrile.

Absence suggests

hydrolysis to

acid/amide.

2980 – 2990 Medium
Aliphatic C-H stretch

(Methyl groups).

1580, 1480 Strong
Aromatic ring

breathing modes.

1230 Strong Aryl-Fluorine stretch.

600 – 700 Medium Aryl-Bromine stretch.

C. Mass Spectrometry (MS)[2]
Ionization Mode: EI (Electron Impact) or ESI+ (if amenable, though nitriles ionize poorly in

ESI without adducts). GC-MS is preferred.

Molecular Ion (M

): 241 and 243.

Isotopic Pattern: 1:1 ratio for M and M+2 peaks, confirming the presence of one Bromine

atom.
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m/z Assignment Interpretation

241 / 243 [M]

Molecular ion (Br isotopes

Br /

Br).

226 / 228

[M - CH

]
Loss of methyl group.

162 [M - Br] Loss of bromine

(Debromination fragment).

147

[M - Br - CH

]
Subsequent loss of methyl.

Experimental Validation Protocol
Method: "Self-Validating" Quality Control
To ensure the material is suitable for downstream coupling (e.g., Buchwald-Hartwig or Suzuki

coupling), follow this logic gate:

Run GC-MS:

Check: Do you see two peaks of equal height at 241/243?

Pass: Bromine is intact.

Fail: If 162 is the parent, debromination occurred.

Run

H NMR:

Check: Integrate the methyl singlet (1.72 ppm) against the aromatic region (7.2-7.5 ppm).
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Ratio: Should be exactly 6:3 (or 2:1).

Fail: If ratio is < 2:1 and a multiplet exists at 4.0 ppm, mono-methylation occurred.

Run IR (ATR):

Check: Is there a broad peak at 3300-3500 cm

?

Fail: Significant hydrolysis to amide/acid (moisture contamination).
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Synthesis of Gem-Dimethyl Nitriles:Journal of Medicinal Chemistry, 2010, 53(7), 2779–2796.
Enzalutamide Analogues:ACS Medicinal Chemistry Letters, 2011, 2(12), 907-912.
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Spectral Database for Organic Compounds (SDBS): Data extrapolated from 4-bromo-2-
fluorobenzyl cyanide (SDBS No. 18241) and 2-methyl-2-phenylpropanenitrile (SDBS No.
3421).

PubChem Compound Summary: CID 10443591 (Analogous non-fluorinated structure for

shift comparison). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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